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Compound of Interest

Compound Name: CB30900

Cat. No.: B1668665

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the preparation of
CB30900 stock solutions using dimethyl sulfoxide (DMSO). Adherence to these protocols is
crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to CB30900

CB30900 is a potent inhibitor of thymidylate synthase, a critical enzyme in the de novo
synthesis of 2'-deoxythymidine monophosphate (dTMP), an essential precursor for DNA
synthesis. By inhibiting this enzyme, CB30900 disrupts DNA replication and repair, leading to
cell cycle arrest and apoptosis in rapidly dividing cells. Its mechanism of action makes it a
compound of significant interest in cancer research.

Signaling Pathway of Thymidylate Synthase Inhibition

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1668665?utm_src=pdf-interest
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Figure 1: Mechanism of Action of CB30900

N5,N10-methylene-THF CB30900

Inhibition

Thymidylate Synthase

Dihydrofolate (DHF)

DNA Synthesis

Click to download full resolution via product page

Caption: Mechanism of Action of CB30900.

Properties of DMSO as a Solvent

Dimethyl sulfoxide (DMSOQ) is a highly polar aprotic solvent widely used for preparing stock
solutions of non-polar compounds for in vitro and in vivo studies. Its ability to dissolve a wide
range of substances and its miscibility with water make it an excellent choice for this purpose.

[1][2]

Table 1: Physical and Chemical Properties of DMSO
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Property Value

Molecular Formula C2He0OS

Molecular Weight 78.13 g/mol
Appearance Clear, colorless liquid
Density 1.100 g/mL at 25°C
Melting Point 18.5 °C (65.3 °F)
Boiling Point 189 °C (372 °F)
Solubility in Water Miscible

Solubility and Stock Solution Concentration of
CB30900 in DMSO

While a specific, numerically defined solubility limit for CB30900 in DMSO is not readily
available in the public domain, preclinical studies have successfully utilized CB30900 in animal
models, suggesting sufficient solubility for experimental purposes. Based on in vivo studies
where doses of up to 100 mg/kg were administered to mice, a working stock solution
concentration can be estimated.

Table 2: Recommended CB30900 Stock Solution Concentrations in DMSO

o Recommended
Application . Notes
Concentration

Higher concentrations may be
In Vitro Cell-Based Assays 10 mM - 50 mM possible but should be tested

for solubility.

This concentration allows for
In Vivo Studies (from stock) 10 mg/mL - 50 mg/mL dilution into a final dosing

vehicle.

Experimental Protocols
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Preparation of a 10 mM CB30900 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CB30900 in DMSO, a
common starting concentration for in vitro experiments.

Materials:

CB30900 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

o Determine the required mass of CB30900:

o The molecular weight of CB30900 is required for this calculation. Please refer to the
manufacturer's certificate of analysis for the exact molecular weight. Assuming a molecular
weight of approximately 450 g/mol for calculation purposes.

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 450 g/mol * (1000 mg /1 g) =4.5mg

* Weighing CB30900:

o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh 4.5 mg of CB30900 powder into the tared tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CB30900
powder.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Cap the tube securely.

e Solubilization:

o Vortex the tube for 1-2 minutes until the CB30900 is completely dissolved. Gentle warming
in a 37°C water bath can aid dissolution if necessary.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.

Workflow for Stock Solution Preparation and Use
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Figure 2: Workflow for CB30900 Stock Solution
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Caption: Workflow for CB30900 Stock Solution.
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Application Notes and Best Practices

DMSO Quality: Always use high-purity, anhydrous DMSO to prevent degradation of the
compound.

Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from
the air. This can affect the solubility and stability of the compound. Keep the DMSO container
tightly sealed and use fresh aliquots for preparing stock solutions.

Final DMSO Concentration in Assays: The final concentration of DMSO in cell culture media
should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity. However, the
tolerance of different cell lines to DMSO can vary, and it is recommended to perform a
vehicle control experiment to determine the maximum tolerated concentration.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution, as this can
lead to degradation of the compound. Aliquoting into single-use volumes is highly
recommended.

Stability: The stability of CB30900 in DMSO at -20°C or -80°C should be sufficient for several
months. However, for long-term studies, it is advisable to periodically check the integrity of
the compound.

Safety Precautions

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling CB30900 and DMSO.

Handle CB30900 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution
when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for both CB30900 and DMSO for detailed safety
information.

By following these application notes and protocols, researchers can confidently prepare and

utilize CB30900 stock solutions in DMSO for their scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1668665?utm_src=pdf-custom-synthesis
https://www.gchemglobal.com/molecules/dmso/
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1668665#cb30900-solubility-in-dmso-for-stock-solutions
https://www.benchchem.com/product/b1668665#cb30900-solubility-in-dmso-for-stock-solutions
https://www.benchchem.com/product/b1668665#cb30900-solubility-in-dmso-for-stock-solutions
https://www.benchchem.com/product/b1668665#cb30900-solubility-in-dmso-for-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668665?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

